Cas no 130640-87-8 (1,2,4-Butanetriol, 1-benzoate)

• Product Name: 1,2,4-Butanetriol, 1-benzoate
• CAS No: 130640-87-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1226194
• Update Time: 2024-08-03

1,2,4-Butanetriol, 1-benzoate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Butanetriol, 1-benzoate

• Inchi： 1S/C11H14O4/c12-7-6-10(13)8-15-11(14)9-4-2-1-3-5-9/h1-5,10,12-13H,6-8H2
• InChI Key： ZDZYRULXLHWWHW-UHFFFAOYSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)C(O)CCO

Computed Properties

• Exact Mass: 248.10488

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±32.0 °C(Predicted)
• PSA: 66.76
• pka: 13.63±0.20(Predicted)